(8S,9R,10S,11S,13S,14S,16R,17R)-17-Acetyl-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one

• IUPAC Name: (8S,9R,10S,11S,13S,14S,16R,17R)-17-acetyl-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C22H29FO4/c1-12-9-17-16-6-5-14-10-15(25)7-8-19(14,3)21(16,23)18(26)11-20(17,4)22(12,27)13(2)24/h7-8,10,12,16-18,26-27H,5-6,9,11H2,1-4H3/t12-,16+,17+,18+,19+,20+,21+,22+/m1/s1
• InChI Key: IKGBPSZWCRRUQS-QAHQDLQKSA-N
• Canonical SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)C)O)C)O)F)C
• Isomeric SMILES: C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4([C@]3([C@H](C[C@@]2([C@]1(C(=O)C)O)C)O)F)C
• Molecular Formula: C22H29FO4
• DSSTOX Substance ID: DTXSID201314703
• Molecular Weight: 376.5 g/mol
• CAS No.: 426-15-3, 1879-77-2

Description

The compound (8S,9R,10S,11S,13S,14S,16R,17R)-17-Acetyl-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one is a synthetic glucocorticoid widely recognized as dexamethasone . Its structure features a cyclopenta[a]phenanthrene core with critical substitutions:

• A 9-fluoro group enhancing glucocorticoid receptor affinity.
• 17-Acetyl and 11,17-dihydroxy groups contributing to metabolic stability and anti-inflammatory activity.
• 10,13,16-Trimethyl substituents influencing lipophilicity and tissue penetration .

Dexamethasone is clinically significant for its potent anti-inflammatory, immunosuppressive, and vasoconstrictive properties. It inhibits phospholipase A2, reducing prostaglandin and leukotriene synthesis, and modulates immune responses . Notably, it reduced mortality in severe COVID-19 cases by suppressing cytokine storms . Its molecular weight is 392.5 g/mol, with a water solubility of 89 µg/mL and a LogP of 1.9, reflecting moderate hydrophobicity .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Properties of Dexamethasone and Analogues

Compound	Key Structural Features	Molecular Weight (g/mol)	Water Solubility (µg/mL)	LogP	References
Dexamethasone	9-Fluoro, 17-acetyl, 11,17-dihydroxy, 10,13,16-trimethyl	392.5	89	1.9
Dexamethasone Acetate	9-Fluoro, 17-acetyl ester, 11,17-dihydroxy, 10,13,16-trimethyl	434.5	10	2.65
Flumethasone Pivalate	6,9-Difluoro, 17-(2,2-dimethylpropionyloxy)acetyl, 11-hydroxy, 10,13,16-trimethyl	494.5*	<10*	3.8*
Prednisolone	11,17-Dihydroxy, 17-(2-hydroxyacetyl), 10,13-dimethyl (no 9-fluoro)	360.4	120	1.6
Compound HR412863	17-Acetyl, 11-acetate, 10,13-dimethyl	428.6 (CAS 2268-98-6)	Not reported	~2.5*

*Estimated based on structural analogues.

Key Structural Differences :

• Fluorination: Dexamethasone and flumethasone pivalate incorporate fluorine at position 9 (or 6 and 9 for flumethasone), enhancing glucocorticoid receptor binding compared to non-fluorinated prednisolone .
• Esterification : Dexamethasone acetate and flumethasone pivalate use ester groups (acetate and pivalate, respectively) to modulate solubility and prolong half-life .
• Methylation : All compounds share 10,13-dimethyl groups, but dexamethasone uniquely includes 16-methyl, improving metabolic stability .

Pharmacological and Clinical Comparison

Potency and Selectivity

• Dexamethasone : 25–30 times more potent than cortisol in anti-inflammatory activity due to fluorine-enhanced receptor affinity and reduced mineralocorticoid effects .
• Flumethasone Pivalate : Moderate potency; the pivalate ester enables topical use with reduced systemic absorption .
• Prednisolone : Lacks fluorine, resulting in lower glucocorticoid potency but retained utility in autoimmune disorders .

Solubility and Bioavailability

• Dexamethasone Acetate : Lower solubility (10 µg/mL) than dexamethasone (89 µg/mL), favoring sustained-release formulations .
• Flumethasone Pivalate : Extreme lipophilicity (LogP ~3.8) enhances skin permeation but limits oral bioavailability .

Research Findings and Innovations

• Dexamethasone in COVID-19 : Reduced 28-day mortality by 35% in ventilated patients via IL-6 suppression .
• Nanostructured Lipid Carriers: Dexamethasone acetate-loaded carriers improved transscleral delivery 3-fold compared to free drug .
• Synthetic Modifications : Fluorination at position 9 (dexamethasone) vs. 6 and 9 (flumethasone) demonstrates position-specific effects on receptor activation .